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Compound of Interest

Compound Name:
6-Chloropyrimidine-4-

carbaldehyde

CAS No.: 933702-16-0

Cat. No.: B1612187

Get Quote

6-Chloropyrimidine-4-carbaldehyde is a highly functionalized heterocyclic compound that

has garnered significant interest in medicinal chemistry and materials science. Its strategic

value lies in the orthogonal reactivity of its two key functional groups: a highly reactive chlorine

atom at the C6 position and a versatile aldehyde group at the C4 position. The electron-

deficient nature of the pyrimidine ring profoundly influences these functionalities, making the

molecule an exceptional building block for constructing complex molecular architectures.[1]

This guide offers a senior application scientist's perspective on the core chemical properties,

reactivity, and practical applications of this pivotal synthetic intermediate, providing the causal

insights necessary for its effective utilization in research and development.

Core Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's fundamental properties is the bedrock of its

successful application in synthesis. The key physicochemical data for 6-Chloropyrimidine-4-
carbaldehyde are summarized below.
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Property Value Source(s)

CAS Number 933702-16-0 [2][3]

Molecular Formula C₅H₃ClN₂O [2][3]

Molecular Weight 142.54 g/mol [2]

Appearance Off-white to light yellow solid [4][5]

Boiling Point 258.7 ± 20.0 °C at 760 mmHg [2]

Density 1.4 ± 0.1 g/cm³ [2]

Flash Point 110.3 ± 21.8 °C [2]

Storage

Store in a dry, cool, well-

ventilated place, preferably

under an inert atmosphere

(Nitrogen or Argon) at 2–8 °C.

[5]

Spectroscopic Signature: A Predictive Analysis
While extensive, experimentally verified spectroscopic data is not always publicly available, the

structure of 6-Chloropyrimidine-4-carbaldehyde allows for a highly accurate prediction of its

spectral characteristics.[6] Researchers should always confirm identity with their own analytical

data.

¹H NMR: The spectrum is expected to be simple, showing two distinct singlets in the

aromatic region corresponding to the protons at the C2 and C5 positions of the pyrimidine

ring. A highly deshielded singlet, typically above 9.0 ppm, will be characteristic of the

aldehyde proton.

¹³C NMR: Key signals would include the carbonyl carbon of the aldehyde (typically >180

ppm), and the carbons of the pyrimidine ring. The carbon atom bonded to chlorine (C6) will

appear at a characteristic chemical shift, influenced by the halogen's electronegativity.

Infrared (IR) Spectroscopy: The spectrum will be dominated by a strong carbonyl (C=O)

stretching band from the aldehyde group, typically around 1700 cm⁻¹. Other notable
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absorptions would include C-H stretching of the aromatic ring and the aldehyde, C=N

stretching from the pyrimidine ring, and the C-Cl stretching frequency.

Mass Spectrometry (MS): The mass spectrum will display a characteristic isotopic pattern for

the molecular ion [M]⁺ and [M+2]⁺ peaks, with an approximate 3:1 ratio, which is definitive

for a molecule containing one chlorine atom.

The Dual-Reactivity Manifold: A Synthetic Chemist's
Perspective
The synthetic utility of 6-Chloropyrimidine-4-carbaldehyde stems from its two distinct

reactive centers. The electron-withdrawing pyrimidine nitrogens activate the C4 and C6

positions, making the chlorine atom an excellent leaving group for nucleophilic aromatic

substitution (SₙAr). Concurrently, the aldehyde group offers a gateway to a vast array of

classical carbonyl chemistries.

Nucleophilic Aromatic Substitution (SₙAr) at the C6
Position
The chlorine atom at the C6 position is the molecule's primary handle for introducing diversity.

The general order of reactivity for nucleophilic displacement on halopyrimidines is C4(6) > C2,

making this position highly susceptible to attack.[1]

Causality of Reactivity: The pyrimidine ring acts as a powerful electron sink, stabilizing the

negative charge of the intermediate Meisenheimer complex formed during nucleophilic attack.

This stabilization significantly lowers the activation energy for the substitution reaction.

Common transformations include:

Amination: Reaction with primary or secondary amines is one of the most common

modifications, used to build libraries of compounds for drug discovery. These reactions often

proceed under mild conditions, sometimes catalyzed by palladium complexes to achieve

high regioselectivity and yield.[1][7]

Alkoxylation/Aryloxylation: Alcohols and phenols, typically as their more nucleophilic alkoxide

or phenoxide salts, can readily displace the chlorine to form ethers.
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Thiolation: Thiols react similarly to form thioethers, providing another avenue for

diversification.
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Caption: Generalized SₙAr mechanism at the C6 position.

Transformations of the C4-Aldehyde Group
The aldehyde functionality provides a second, independent site for chemical modification,

allowing for sequential or orthogonal synthetic strategies.

Key reactions include:

Oxidation: The aldehyde can be easily oxidized to the corresponding 6-chloropyrimidine-4-

carboxylic acid, a valuable intermediate in its own right.[8]

Reduction: Selective reduction yields the 4-(hydroxymethyl) derivative, introducing a primary

alcohol.

Reductive Amination: A powerful method to form C-N bonds, reacting the aldehyde with an

amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to yield a

substituted aminomethylpyrimidine.

Condensation Reactions: Claisen-Schmidt condensation with ketones or other active

methylene compounds can be used to construct α,β-unsaturated carbonyl systems

(chalcones), which are common pharmacophores.[9]
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Wittig Reaction: Reaction with phosphorus ylides converts the aldehyde into an alkene,

enabling carbon chain extension.
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Caption: Key synthetic transformations of the aldehyde group.

Field-Proven Experimental Protocol: SₙAr Amination
This protocol describes a general, self-validating method for the nucleophilic substitution of the

C6-chloro group with a secondary amine. The causality behind each step is explained to

ensure reproducibility and understanding.

Objective: To synthesize a 6-(dialkylamino)pyrimidine-4-carbaldehyde derivative.

Materials:

6-Chloropyrimidine-4-carbaldehyde

Secondary Amine (e.g., morpholine, piperidine) (1.1 equivalents)

Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA)) (1.5 equivalents)

Solvent (e.g., Ethanol, Acetonitrile, or Dioxane)

Standard laboratory glassware, magnetic stirrer, heating mantle/oil bath, and inert

atmosphere setup (Nitrogen or Argon).
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Thin-Layer Chromatography (TLC) supplies for reaction monitoring.

Step-by-Step Methodology:

System Preparation: Assemble a round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere.

Causality: An inert atmosphere is crucial to prevent moisture from interfering with the

reaction and to avoid potential side reactions, especially if using sensitive reagents.

Reagent Addition: To the flask, add 6-Chloropyrimidine-4-carbaldehyde (1.0 eq) and the

chosen solvent (e.g., Ethanol). Stir until fully dissolved.

Causality: Using a polar aprotic or protic solvent that can dissolve the starting materials is

key. Ethanol is often chosen for its ability to dissolve a wide range of reactants and for its

favorable environmental profile.[9]

Base and Nucleophile Introduction: Add the base (e.g., TEA, 1.5 eq), followed by the

dropwise addition of the secondary amine (1.1 eq).

Causality: The base is essential to neutralize the HCl that is generated during the reaction.

This prevents the protonation of the nucleophile (the amine), which would render it non-

reactive, and drives the reaction to completion. A slight excess of the amine ensures the

full consumption of the starting material.

Reaction Execution: Heat the reaction mixture to reflux (or a suitable temperature, e.g., 70-

80 °C) and monitor its progress by TLC.

Causality: Heating provides the necessary activation energy for the SₙAr reaction. TLC is

a self-validating checkpoint; the disappearance of the starting material spot and the

appearance of a new, typically more polar, product spot indicates reaction progression.

Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature.

Concentrate the solvent under reduced pressure. Redissolve the residue in a suitable

organic solvent (e.g., ethyl acetate) and wash with water and brine.
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Causality: The aqueous wash removes the salt byproduct (e.g., triethylammonium

chloride) and any remaining water-soluble impurities.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Causality: Chromatography or recrystallization is the final validation step, ensuring the

isolation of the desired product with high purity, which can be confirmed by spectroscopic

analysis (NMR, MS).
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Caption: Workflow for a typical SₙAr amination reaction.

Safety and Handling: A Mandate for Prudence
As with all reactive chemical intermediates, proper handling of 6-Chloropyrimidine-4-
carbaldehyde is paramount.
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Hazards: The compound is classified as an irritant. It may cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335). It can also be

harmful if swallowed.[4]

Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place away from

incompatible materials.[4][11] For long-term stability, storage under an inert gas is

recommended.[5]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[4][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[10]

Conclusion
6-Chloropyrimidine-4-carbaldehyde is more than just a chemical; it is a versatile platform for

innovation. Its well-defined and predictable dual reactivity at the C6-chloro and C4-aldehyde

positions provides chemists with a reliable and powerful tool for the synthesis of novel

compounds. From kinase inhibitors to new materials, the derivatives of this pyrimidine are

prevalent in cutting-edge research. A thorough understanding of its properties, reactivity, and

handling, as detailed in this guide, is the key to unlocking its full synthetic potential.

References
SAFETY DATA SHEET for 2,4-Diamino-6-chloropyrimidine (Alfa Aesar). Source: Alfa Aesar.

[Link]

A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Source: Organic Letters

(ACS Publications). [Link]

Discovery of 4,6-disubstituted pyrimidines as potent inhibitors of the Heat Shock Factor

(HSF1) stress pathway and CDK9. Source: The Royal Society of Chemistry. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17780~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:26:50~~2%204-Diamino-6-chloropyrimidine~~
https://www.fishersci.com/store/msds?partNumber=BTB10268DA&productDescription=6-CHLOROPYRIMIDINE-2%2C4-D+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/J91059_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17780~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:26:50~~2%204-Diamino-6-chloropyrimidine~~
https://aksci.com/sds/J91059_SDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6139821_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17780~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:26:50~~2%204-Diamino-6-chloropyrimidine~~
https://www.fishersci.com/store/msds?partNumber=BTB10268DA&productDescription=6-CHLOROPYRIMIDINE-2%2C4-D+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BTB10268DA&productDescription=6-CHLOROPYRIMIDINE-2%2C4-D+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1612187/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-bifunctional-heterocycle
https://www.alfa.com/en/msds/?language=EN&cas=156-83-2
https://pubs.acs.org/doi/10.1021/ol052671x
https://pubs.rsc.org/en/content/articlelanding/2016/md/c6md00052h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Source: Molecules

(MDPI). [Link]

Reactions of 6-Aminopyrimidines with Biselectrophiles: Manipulation. Source: Journal of

Organic Chemistry. [Link]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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